Cas no 2229540-16-1 (tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate)

• Product Name: tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate
• CAS No: 2229540-16-1
• MF: C₁₄H₁₇BrFNO₂
• MW: 330.192686796188
• CID: 5923242
• PubChem ID: 165676875
• Update Time: 2025-06-08

tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate
• 2229540-16-1
• EN300-1901149
• tert-butyl N-[4-(3-bromoprop-1-en-2-yl)-3-fluorophenyl]carbamate

• Inchi： 1S/C14H17BrFNO2/c1-9(8-15)11-6-5-10(7-12(11)16)17-13(18)19-14(2,3)4/h5-7H,1,8H2,2-4H3,(H,17,18)
• InChI Key： AXAMXACHBCZBKS-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC(=CC=1F)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 329.04267g/mol
• Monoisotopic Mass: 329.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate

tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate (CAS No. 2229540-16-1): An Overview of a Promising Compound in Medicinal Chemistry

tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate (CAS No. 2229540-16-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of carbamates, which are widely studied for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective properties.

The tert-butyl group in the compound's structure provides enhanced stability and reduced reactivity, making it an attractive candidate for drug development. The presence of a 3-bromoprop-1-en-2-yl substituent and a 3-fluorophenyl moiety further contributes to its unique chemical and biological properties. These functional groups can influence the compound's pharmacokinetics and pharmacodynamics, potentially enhancing its efficacy and selectivity.

Recent studies have highlighted the potential of tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the treatment of inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate has also been investigated for its neuroprotective effects. Studies conducted by researchers at the University of California have demonstrated that this compound can protect neurons from oxidative stress-induced damage, which is a common mechanism underlying neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

The 3-fluorophenyl moiety in the structure of tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate plays a crucial role in its biological activity. Fluorine atoms are known to enhance the lipophilicity and metabolic stability of organic compounds, which can improve their bioavailability and reduce their toxicity. This is particularly important for compounds intended for oral administration or long-term use.

The 3-bromoprop-1-en-2-yl substituent adds another layer of complexity to the compound's structure. Bromine atoms are often used in medicinal chemistry to fine-tune the pharmacological properties of molecules by altering their electronic distribution and steric hindrance. In the case of tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate, this substituent may contribute to its selectivity for specific biological targets, thereby reducing off-target effects and improving therapeutic outcomes.

Clinical trials are currently underway to evaluate the safety and efficacy of tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, tert-butyl N-4-(3-bromoprop-1-en-2-yl)-3-fluorophenylcarbamate (CAS No. 2229540-16-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique structural features, combined with its favorable pharmacological profile, make it an attractive candidate for drug development in areas such as inflammation and neurodegeneration. Ongoing research and clinical trials will continue to elucidate its full potential as a therapeutic agent.